Cas no 1353988-07-4 (2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: 2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1353988-07-4
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 2161569
• Update Time: 2025-05-20

2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester
• Benzyl 2-(((2-hydroxyethyl)(isopropyl)amino)methyl)pyrrolidine-1-carboxylate
• (S)-Benzyl 2-(((2-hydroxyethyl)(isopropyl)amino)methyl)pyrrolidine-1-carboxylate
• AM94952
• 2-{[(2-Hydroxyethyl)isopropylamino]methyl}pyrrolidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C18H28N2O3/c1-15(2)19(11-12-21)13-17-9-6-10-20(17)18(22)23-14-16-7-4-3-5-8-16/h3-5,7-8,15,17,21H,6,9-14H2,1-2H3
• InChI Key： OYGRQARHVPQSKP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCC1CN(CCO)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 356
• Topological Polar Surface Area: 53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester

Professional Introduction to Compound with CAS No. 1353988-07-4 and Product Name: 2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester

The compound in question, identified by the CAS number 1353988-07-4, is a sophisticated organic molecule with the product name 2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester. This compound belongs to the class of pyrrolidine derivatives, which have garnered significant attention in the field of pharmaceutical chemistry due to their diverse biological activities and potential therapeutic applications.

At the core of this compound's structure lies a pyrrolidine ring, a six-membered heterocyclic aromatic system containing one nitrogen atom. This nitrogen atom is crucial for its interaction with biological targets, particularly enzymes and receptors. The presence of a benzyl ester group at the carboxylic acid position not only enhances the solubility of the compound in organic solvents but also plays a pivotal role in its pharmacokinetic properties, influencing its absorption, distribution, metabolism, and excretion (ADME) profile.

The side chain attached to the pyrrolidine ring is particularly noteworthy, featuring a (2-hydroxy-ethyl)-isopropyl-amino group. This unique arrangement introduces both hydrophilic and lipophilic characteristics to the molecule, making it well-suited for interaction with a wide range of biological targets. The hydroxyl group within this side chain can engage in hydrogen bonding, while the isopropyl group contributes to hydrophobic interactions, thereby modulating the compound's binding affinity and selectivity.

In recent years, pyrrolidine derivatives have been extensively studied for their potential in drug discovery. The structural motif of 2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester aligns well with several pharmacophoric patterns recognized for their biological activity. For instance, modifications at the nitrogen atom and the side chain have been shown to influence receptor binding affinity and metabolic stability.

One of the most compelling aspects of this compound is its potential as a scaffold for developing novel therapeutic agents. The (2-hydroxy-ethyl)-isopropyl-amino group serves as a versatile handle for further chemical modifications, allowing medicinal chemists to fine-tune its pharmacological properties. This flexibility has been exploited in several research endeavors aimed at identifying compounds with enhanced efficacy and reduced toxicity.

Recent studies have highlighted the importance of pyrrolidine derivatives in addressing various therapeutic challenges. For example, modifications of this core structure have been explored in the development of compounds targeting neurological disorders, where precise modulation of receptor interaction is critical. The unique combination of functional groups in 2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester makes it an attractive candidate for such applications.

The benzyl ester group at the carboxylic acid position also plays a significant role in determining the compound's chemical behavior. It can be hydrolyzed under certain conditions to release a free carboxylic acid, which may alter its biological activity. This property has been leveraged in prodrug design strategies, where esters are used to mask polar functional groups temporarily, improving oral bioavailability before hydrolysis occurs in vivo.

From a synthetic chemistry perspective, 2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester exemplifies the intricate interplay between structural features and biological activity. The synthesis of this compound requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient access to such complex molecules, accelerating their transition from laboratory research to potential clinical applications.

The growing interest in pyrrolidine derivatives is also driven by their potential as kinase inhibitors. Many kinases are implicated in various diseases, including cancer and inflammatory disorders, making them attractive targets for drug development. The structural features of this compound make it a promising candidate for inhibiting specific kinases by binding to their active sites or allosteric pockets.

In conclusion, 2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1353988-07-4) represents a fascinating example of how structural complexity can be leveraged to develop biologically active molecules. Its unique combination of functional groups and its potential as a scaffold for drug discovery underscore its significance in modern pharmaceutical research. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play a crucial role in addressing unmet medical needs.